MC2392
Description
MC2392 is a potent and selective HDAC inhibitors. MC2392 induces changes in H3 acetylation at a small subset of PML-RARα binding sites. RNA-seq reveals that MC2392 alters expression of a number of stress-responsive and apoptotic genes. Concordantly, MC2392 induced rapid and massive, caspase 8-dependent cell death accompanied by RIP1 induction and ROS production. Solid and leukemic tumors are not affected by MC2392, but expression of PML-RARalpha conveys efficient MC2392-induced cell death. MC2392 binds to the RARalpha moiety and selectively inhibits the HDACs resident in the repressive complex responsible for the transcriptional impairment in APLs ( Cancer Res. 2014 Feb 24. [Epub ahead of print])
Scientific Research Applications
1. Cancer Research
MC2392 has been studied for its potential in cancer treatment, specifically in acute myeloid leukemia (AML). A study conducted by De Bellis et al. (2014) focused on the novel hybrid retinoid-HDAC inhibitor MC2392. This inhibitor targets the PML-RARα-HDAC complex in APL, a subtype of AML, inducing cell death. It suggests that MC2392, by selectively inhibiting HDACs within this complex, could offer a targeted therapy approach for APL (De Bellis et al., 2014).
2. Molecular Communication in Nanonetworks
Pierobon and Akyildiz (2011) explored the role of molecular communication (MC) in nanonetworks, which is crucial for advanced applications such as smart drug delivery. Although not directly referencing MC2392, this study emphasizes the importance of understanding molecular communication for drug delivery systems, which could be relevant to the applications of MC2392 in such contexts (Pierobon & Akyildiz, 2011).
3. Drug Discovery and Multi-component Reactions
In the field of drug discovery, multi-component reactions (MCRs) are crucial for creating novel chemical diversity. Weber (2002) discusses the significance of MCRs in generating small organic molecules, which is relevant to the synthesis and potential applications of compounds like MC2392 in drug development (Weber, 2002).
4. Monte Carlo Methods in Scientific Research
The Monte Carlo Method (MC) is a statistical tool used in various scientific research areas, including radiation protection. Amorim, Filho, and Razuck (2021) conducted a bibliometric analysis on the relevance of MC in radiation protection research. This method's application could be pertinent in understanding the interactions and effects of compounds like MC2392 (Amorim, Filho, & Razuck, 2021).
properties
Product Name |
MC2392 |
|---|---|
Molecular Formula |
C26H34N2O |
Molecular Weight |
390.56096 |
Appearance |
white solid powder |
synonyms |
MC-2392; MC2392; MC 2392.; (2E,4E,6E,8E)-N-(2-aminophenyl)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenamide |
Origin of Product |
United States |
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